Cas no 2304634-64-6 (3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 2304634-64-6
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• MDL: MFCD20923098
• CID: 5107391
• PubChem ID: 72207585
• Update Time: 2026-03-03

3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 3-METHYL-7-AZAINDOLE-4-BORONIC ACID PINACOL ESTER
• PB42163
• PB31242
• MFCD20923098
• EN300-7393253
• P12865
• CS-0176275
• 2304634-64-6
• PS-16705
• 3-Methyl-1H-pyrrolo[2,3-b]pyridine-4-boronic Acid Pinacol ester
• 3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD20923098
• Inchi： 1S/C14H19BN2O2/c1-9-8-17-12-11(9)10(6-7-16-12)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
• InChI Key： VXIOLZPCDUGCKB-UHFFFAOYSA-N
• SMILES： C12NC=C(C)C1=C(B1OC(C)(C)C(C)(C)O1)C=CN=2

Computed Properties

• Exact Mass: 258.1539580g/mol
• Monoisotopic Mass: 258.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Additional information on 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

Comprehensive Analysis of 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2304634-64-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, boron-containing compounds have garnered significant attention due to their unique chemical properties and versatile applications. Among these, 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2304634-64-6) stands out as a promising intermediate for drug discovery and material science. This article delves into its molecular structure, synthesis pathways, and potential applications, addressing common queries from researchers and industry professionals.

The compound’s IUPAC name highlights its core structure: a pyrrolopyridine scaffold functionalized with a dioxaborolane group. This combination is particularly valuable in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers frequently search for "boronic ester derivatives" or "heterocyclic boronates," reflecting the growing demand for such reagents in small-molecule drug development and catalysis.

Recent studies emphasize the role of CAS 2304634-64-6 in designing kinase inhibitors, a hot topic in oncology research. Its boronate moiety enables precise modifications to enhance bioavailability and target selectivity. Parallel trends in AI-driven drug discovery platforms, such as virtual screening and QSAR modeling, further amplify its relevance. Keywords like "boron-based drug candidates" and "pyrrolopyridine applications" align with these advancements.

From a synthetic chemistry perspective, the stability of the dioxaborolane ring under various conditions makes this compound a reliable building block. Industry forums often discuss "scalable boron chemistry" or "handling air-sensitive boronic esters," underscoring practical considerations for large-scale production. Innovations in flow chemistry and green solvents also intersect with its manufacturing processes.

Beyond pharmaceuticals, 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine has potential in OLED materials and organic electronics, where its electron-deficient heterocycle could improve charge transport properties. Searches for "boron in optoelectronics" or "high-performance organic semiconductors" reflect this interdisciplinary appeal.

In summary, CAS No. 2304634-64-6 exemplifies the convergence of medicinal chemistry, catalysis, and materials science. Its adaptability to cutting-edge methodologies like late-stage functionalization and click chemistry ensures sustained interest. For researchers exploring "next-generation boronate reagents" or "pyrrolopyridine scaffolds," this compound offers a compelling case study in innovation.